Cas no 109950-29-0 (2,2-Dimethyl-6-(5'-hexenyl)-1,3-dioxin-4-one)
109950-29-0 structure
Product Name:2,2-Dimethyl-6-(5'-hexenyl)-1,3-dioxin-4-one
CAS No:109950-29-0
MF:C12H18O3
MW:210.269524097443
CID:2886450
Update Time:2023-08-10
2,2-Dimethyl-6-(5'-hexenyl)-1,3-dioxin-4-one Chemical and Physical Properties
Names and Identifiers
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- 2,2-Dimethyl-6-(5'-hexenyl)-1,3-dioxin-4-one
- 2,2-Dimethyl-6-(5-hexenyl)-4H-1,3-dioxin-4-one
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- Inchi: 1S/C12H18O3/c1-4-5-6-7-8-10-9-11(13)15-12(2,3)14-10/h4,9H,1,5-8H2,2-3H3
- InChI Key: GEASTIFLUYRPRW-UHFFFAOYSA-N
- SMILES: O1C(=CC(=O)OC1(C)C)CCCCC=C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 277
- XLogP3: 3.1
- Topological Polar Surface Area: 35.5
2,2-Dimethyl-6-(5'-hexenyl)-1,3-dioxin-4-one Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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